Cas no 1704065-32-6 (Tert-butyl 4-(3-(4-bromo-2-methylphenoxy)propyl)piperazine-1-carboxylate)

• Product Name: Tert-butyl 4-(3-(4-bromo-2-methylphenoxy)propyl)piperazine-1-carboxylate
• CAS No: 1704065-32-6
• MF: C₁₉H₂₉BrN₂O₃
• MW: 413.34916472435
• CID: 4703290
• Update Time: 2025-05-26

Tert-butyl 4-(3-(4-bromo-2-methylphenoxy)propyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(3-(4-bromo-2-methylphenoxy)propyl)piperazine-1-carboxylate
• AM87529
• Tert-butyl 4-(3-(4-bromo-2-methylphenoxy)propyl)piperazine-1-carboxylate

• Inchi： 1S/C19H29BrN2O3/c1-15-14-16(20)6-7-17(15)24-13-5-8-21-9-11-22(12-10-21)18(23)25-19(2,3)4/h6-7,14H,5,8-13H2,1-4H3
• InChI Key： HJEJZPGDZMVBLW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)OCCCN1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 419
• Topological Polar Surface Area: 42

Additional information on Tert-butyl 4-(3-(4-bromo-2-methylphenoxy)propyl)piperazine-1-carboxylate

Research Brief on Tert-butyl 4-(3-(4-bromo-2-methylphenoxy)propyl)piperazine-1-carboxylate (CAS: 1704065-32-6)

In recent years, the compound Tert-butyl 4-(3-(4-bromo-2-methylphenoxy)propyl)piperazine-1-carboxylate (CAS: 1704065-32-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperazine core and bromo-methylphenoxy side chain, serves as a versatile intermediate in the synthesis of biologically active compounds. Its structural features make it particularly valuable in the development of novel therapeutics targeting central nervous system (CNS) disorders, inflammation, and oncology.

A recent study published in the Journal of Medicinal Chemistry explored the potential of this compound as a precursor for the synthesis of dopamine receptor modulators. The research highlighted its role in the efficient construction of piperazine-based scaffolds, which are crucial for achieving high selectivity and potency in receptor binding. The study employed a combination of computational modeling and synthetic chemistry to optimize the compound's pharmacokinetic properties, demonstrating its potential for further drug development.

Another significant advancement was reported in a 2023 paper in Bioorganic & Medicinal Chemistry Letters, where researchers utilized Tert-butyl 4-(3-(4-bromo-2-methylphenoxy)propyl)piperazine-1-carboxylate as a key intermediate in the synthesis of novel anti-inflammatory agents. The study revealed that derivatives of this compound exhibited potent inhibition of cyclooxygenase-2 (COX-2), with minimal gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). These findings underscore the compound's potential in addressing unmet medical needs in inflammatory diseases.

In the oncology domain, a preclinical study published in European Journal of Medicinal Chemistry investigated the compound's utility in the development of targeted kinase inhibitors. The researchers synthesized a series of analogs and evaluated their efficacy against various cancer cell lines. The results indicated that certain derivatives displayed promising antiproliferative activity, particularly in breast and lung cancer models. The study also emphasized the compound's favorable safety profile, making it a viable candidate for further optimization.

From a synthetic chemistry perspective, recent advancements have focused on improving the scalability and sustainability of the production process for Tert-butyl 4-(3-(4-bromo-2-methylphenoxy)propyl)piperazine-1-carboxylate. A 2024 study in Organic Process Research & Development introduced a novel catalytic method that significantly reduces the use of hazardous reagents and minimizes waste generation. This green chemistry approach aligns with the growing emphasis on environmentally friendly pharmaceutical manufacturing.

In conclusion, Tert-butyl 4-(3-(4-bromo-2-methylphenoxy)propyl)piperazine-1-carboxylate (CAS: 1704065-32-6) continues to be a molecule of high interest in chemical biology and drug discovery. Its versatility as a synthetic intermediate, combined with its demonstrated biological activities, positions it as a valuable tool for researchers aiming to develop next-generation therapeutics. Future studies are expected to further explore its applications in CNS disorders, inflammation, and oncology, as well as optimize its synthetic routes for industrial-scale production.